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Compound of Interest

Compound Name: DCEBIO

Cat. No.: B109775 Get Quote

Essential Safety and Handling Guide for DCEBIO
For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, storage, and disposal of DCEBIO (5,6-Dichloro-1-ethyl-1,3-dihydro-2H-

benzimidazol-2-one), a potent activator of chloride and potassium channels.

This document provides critical safety and logistical information to ensure the safe and effective

use of DCEBIO in a laboratory setting. Adherence to these guidelines is essential for

minimizing risks and establishing a secure research environment.

Chemical and Physical Properties
DCEBIO is a benzimidazolone derivative with the following properties:
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Property Value

Chemical Name
5,6-Dichloro-1-ethyl-1,3-dihydro-2H-

benzimidazol-2-one

CAS Number 60563-36-2[1][2][3]

Molecular Formula C₉H₈Cl₂N₂O[1][2]

Molecular Weight 231.08 g/mol [2]

Appearance Solid

Solubility
Soluble in DMSO (to 100 mM) and ethanol (to

100 mM)

Hazard Identification and Safety Precautions
There are conflicting reports regarding the hazardous nature of DCEBIO. While some suppliers

state it does not meet the criteria for hazard classification under EC Directives, others issue a

"Warning" with the following potential hazards[2]:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Given this information, a cautious approach is recommended. The toxicological properties of

this compound have not been fully investigated[2][4].

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling DCEBIO to minimize exposure and ensure

personal safety.
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PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)

To prevent skin contact and

irritation.

Eye Protection
Safety glasses with side

shields or goggles

To protect against splashes

and eye irritation.

Skin and Body Protection Laboratory coat
To protect skin and personal

clothing from contamination.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood. A

NIOSH-approved N95 dust

mask may be used for

handling the solid form to

prevent inhalation of dust

particles.

To prevent respiratory tract

irritation.

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling DCEBIO is crucial for maintaining a safe laboratory

environment.

Preparation and Engineering Controls
Ensure a clean and organized workspace.

Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling the solid compound or preparing stock solutions[2].

Have an emergency eyewash station and safety shower readily accessible.

Donning PPE
Put on a laboratory coat.

Wear safety glasses or goggles.
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Put on chemical-resistant gloves.

Weighing and Solution Preparation
When weighing the solid, do so in a location that minimizes the potential for dust dispersion.

To prepare a stock solution, carefully add the solvent (e.g., DMSO, ethanol) to the vial

containing the pre-weighed DCEBIO.

Ensure the container is tightly sealed after preparation.

Experimental Use
Handle all solutions containing DCEBIO with care to avoid splashes and aerosol generation.

Avoid contact with skin and eyes.

Do not eat, drink, or smoke in the laboratory.

Decontamination and Doffing PPE
After handling is complete, decontaminate the work area with an appropriate cleaning agent.

Remove gloves first, avoiding contact with the outside of the glove.

Remove your lab coat.

Wash hands thoroughly with soap and water.

Emergency Procedures
In the event of an exposure or spill, immediate action is critical.
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Exposure Scenario First Aid Measures

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally. Seek medical

attention[2].

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists[2].

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, provide artificial respiration. Seek

immediate medical attention[2].

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention[2].

Spill

For small spills, absorb the material with an inert

absorbent (e.g., vermiculite, sand) and place it

in a sealed container for disposal. For larger

spills, evacuate the area and follow institutional

emergency procedures.

Disposal Plan
All waste containing DCEBIO must be handled as hazardous chemical waste.
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Waste Type Disposal Procedure

Solid DCEBIO
Dispose of in a designated hazardous waste

container.

Solutions containing DCEBIO
Collect in a sealed, properly labeled hazardous

waste container.

Contaminated Labware (e.g., pipette tips, tubes)
Dispose of in a designated solid hazardous

waste container.

Contaminated PPE (e.g., gloves)
Dispose of in a designated solid hazardous

waste container.

Note: Do not dispose of DCEBIO or its solutions down the drain or in the regular trash. Follow

all local, state, and federal regulations for hazardous waste disposal.

Safe Handling Workflow
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Caption: Workflow for the safe handling of DCEBIO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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